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Introduction
MDL-800 is a potent and selective small-molecule allosteric activator of Sirtuin 6 (SIRT6), an

NAD+-dependent deacetylase.[1][2][3] SIRT6 plays a crucial role in a variety of cellular

processes, including DNA repair, metabolism, and inflammation, by deacetylating histone and

non-histone protein targets.[4][5] Notably, SIRT6 acts as a tumor suppressor in several

cancers, where its expression is often downregulated.[6] MDL-800 enhances the catalytic

efficiency of SIRT6, leading to a global decrease in the acetylation of its key substrates, such

as histone H3 at lysine 9 (H3K9ac) and lysine 56 (H3K56ac).[1][6] This targeted activation of

SIRT6 by MDL-800 has demonstrated significant anti-tumor and anti-inflammatory effects,

making it a promising therapeutic agent for further investigation.

Quantitative Biological Activity Data
The biological activity of MDL-800 has been quantified across various in vitro and cellular

assays. The following tables summarize the key efficacy and potency values reported in the

literature.
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Parameter Value Assay System Reference

EC50 10.3 ± 0.3 µM
SIRT6 Deacetylation

(FDL Assay)
[1]

EC50 11.0 ± 0.3 µM
SIRT6 Deacetylation

(FDL Assay, NSCLC)

Fold Activation > 22-fold at 100 µM
SIRT6 Deacetylation

(FDL Assay)
[1]

Cell Line Cancer Type IC50 (48h) Reference

BEL-7405
Hepatocellular

Carcinoma (HCC)
90.4 µM [3]

Various NSCLC Lines
Non-Small Cell Lung

Cancer
21.5 - 34.5 µM

Core Signaling Pathways and Mechanisms of Action
MDL-800 exerts its biological effects primarily through the allosteric activation of SIRT6, which

in turn modulates several downstream signaling pathways critical for cell growth, proliferation,

and inflammation.

SIRT6-Mediated Deacetylation and Cell Cycle Arrest
Activation of SIRT6 by MDL-800 leads to the deacetylation of histone H3 at lysine 9 (H3K9ac)

and lysine 56 (H3K56ac).[1] This epigenetic modification results in cell cycle arrest at the

G0/G1 phase, thereby inhibiting the proliferation of cancer cells.[1]
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MDL-800 induced SIRT6-mediated cell cycle arrest.

Inhibition of mTOR Signaling
MDL-800 treatment has been shown to suppress the mTOR signaling pathway, a key regulator

of protein synthesis and cell growth. This is evidenced by the reduced phosphorylation of

ribosomal protein S6 (S6) and eukaryotic translation initiation factor 4E-binding protein 1 (4E-

BP1).[1]
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MDL-800 inhibits the mTOR signaling pathway.

Modulation of NF-κB and MAPK Pathways
MDL-800 has demonstrated anti-inflammatory effects by suppressing the NF-κB pathway.[2]

This is achieved by inhibiting the phosphorylation of NF-κB p65 and IκBα.[2] Additionally, in

non-small cell lung cancer models, MDL-800 has been shown to inhibit the MAPK pathway by

decreasing the phosphorylation of MEK and ERK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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